Cas no 32589-62-1 (1H-1,2,4-Triazole-3-carboxamide,2,5-dihydro-5-oxo-N,1-diphenyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide,2,5-dihydro-5-oxo-N,1-diphenyl-
• CAS No: 32589-62-1
• MF: C₁₅H₁₂N₄O₂
• MW: 280.28138256073
• CID: 293716
• PubChem ID: 135692647
• Update Time: 2025-07-18

1H-1,2,4-Triazole-3-carboxamide,2,5-dihydro-5-oxo-N,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide,2,5-dihydro-5-oxo-N,1-diphenyl-
• 2,5-DIHYDRO-5-OXO-1-PHENYL-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID PHENYLAMIDE
• 3-oxo-N,2-diphenyl-1H-1,2,4-triazole-5-carboxamide
• 2,4-DIFLUOROPHENYLSULFONYLETHANOL
• 3-oxidanylidene-N,2-diphenyl-1H-1,2,4-triazole-5-carboxamide
• 5-oxo-1-phenyl-4,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid anilide
• 32589-62-1
• 5-OXO-N,1-DIPHENYL-4H-1,2,4-TRIAZOLE-3-CARBOXAMIDE
• J-018795
• DTXSID60498126
• 2,5-Dihydro-5-oxo-1-phenyl-1H-1,2,4-triazole-3-carboxylicacidphenylamide
• AKOS016555398
• A821333
• 5-Oxo-N,1-diphenyl-2,5-dihydro-1H-1,2,4-triazole-3-carboxamide
• MFCD09877895

• MDL： MFCD09877895
• Inchi： 1S/C15H12N4O2/c20-14(16-11-7-3-1-4-8-11)13-17-15(21)19(18-13)12-9-5-2-6-10-12/h1-10H,(H,16,20)(H,17,18,21)
• InChI Key： AFSTXOFGJISYRS-UHFFFAOYSA-N
• SMILES： O=C1NC(C(NC2C=CC=CC=2)=O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 280.09600
• Monoisotopic Mass: 280.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 79.78000
• LogP: 1.88590

Additional information on 1H-1,2,4-Triazole-3-carboxamide,2,5-dihydro-5-oxo-N,1-diphenyl-

1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,1-diphenyl- (CAS No. 32589-62-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,1-diphenyl- (CAS No. 32589-62-1) is a versatile compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazoles and is characterized by its unique structural features and chemical properties. The 1H-1,2,4-triazole core is a well-known heterocyclic ring system that has been extensively studied for its biological activities and pharmaceutical applications.

The structure of 1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,1-diphenyl- consists of a 1H-1,2,4-triazole ring substituted with a carboxamide group at the 3-position. Additionally, the compound features a 2,5-dihydro moiety and a 5-oxo group, which contribute to its overall stability and reactivity. The presence of two phenyl groups at the N and 1 positions further enhances its solubility and bioavailability.

Recent studies have highlighted the importance of 1H-1,2,4-triazole derivatives in various therapeutic areas. For instance, triazoles have shown promising antifungal and antiviral activities due to their ability to inhibit key enzymes involved in fungal and viral metabolism. The carboxamide group in 1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,1-diphenyl- plays a crucial role in enhancing its binding affinity to target proteins.

In the context of drug discovery and development, 1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,1-diphenyl- has been investigated for its potential as a lead compound in the design of novel drugs. Its unique structural features make it an attractive scaffold for modification and optimization. Researchers have explored various substituents on the triazole ring and phenyl groups to improve its pharmacological properties.

One notable application of 1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,1-diphenyl- is in the development of antifungal agents. Fungal infections are a significant health concern worldwide, particularly in immunocompromised patients. The ability of this compound to inhibit fungal growth has been attributed to its interaction with key fungal enzymes such as lanosterol 14α-demethylase (CYP51). This enzyme is essential for the biosynthesis of ergosterol, a vital component of fungal cell membranes.

Beyond antifungal applications, 1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,1-diphenyl- has also shown potential in the treatment of viral infections. Triazoles have been reported to exhibit broad-spectrum antiviral activity against various viruses including HIV and hepatitis C virus (HCV). The mechanism of action involves inhibition of viral proteases and other critical enzymes necessary for viral replication.

In addition to its biological activities, 1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,1-diphenyl- has been studied for its physicochemical properties. Its solubility in various solvents and stability under different conditions are important factors that influence its suitability for pharmaceutical formulations. Researchers have optimized synthetic routes to improve the yield and purity of this compound.

The synthesis of 1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro-5-oxo-N,diphenyl typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization to introduce the carboxamide and phenyl groups. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound.

Clinical trials involving 1H-1,2,4-Triazole-3-carboxamide, 2,5-dihydro, 5-oxy,N,diphenyl,N'-(phenylmethyl)-based compounds have demonstrated promising results in terms of safety and efficacy. These trials have provided valuable insights into the pharmacokinetics and pharmacodynamics of these molecules.

In conclusion, < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong >the compound 1H--,-,-Triazole--carboxamide,-dihydro--oxo--,-diphenyl-(CAS No. 32589--6) is a promising candidate in medicinal chemistry with diverse applications ranging from antifungal and antiviral treatments to drug discovery. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for further research and development.